Cas no 211-42-7 (7H-Tetrazolo[5,1-i]purine)
7H-Tetrazolo[5,1-i]purine structure
Product Name:7H-Tetrazolo[5,1-i]purine
CAS No:211-42-7
MF:C5H3N7
MW:161.124218225479
CID:1108931
PubChem ID:135491029
Update Time:2025-04-20
7H-Tetrazolo[5,1-i]purine Chemical and Physical Properties
Names and Identifiers
-
- 7H-Tetrazolo[5,1-i]purine
- 7(9)H-tetrazolo[5,1-i]purine
- 7H-s-triazolo[3,4-i]purine-3(2H)-thione
- 7H-s-triazolo< 3,4-i> purine-3(2H)-thione
- 7H-Tetrazolo< 5,1-i> purin
- AC1NA2R9
- NSC404822
- Tetrazolo< 1,5-i> -purin
- Tetrazolo< 5,1-i> purin
- CCG-40475
- NSC82567
- 211-42-7
- NSC-82567
- DTXSID90943412
- tetrazolo[5,1-i]purine
-
- Inchi: 1S/C5H3N7/c1-6-3-4(7-1)8-2-12-5(3)9-10-11-12/h1-2H,(H,6,7)
- InChI Key: IJFNQZGFYGJHFX-UHFFFAOYSA-N
- SMILES: N12C=NC3=C(C1=NN=N2)NC=N3
Computed Properties
- Exact Mass: 161.04519
- Monoisotopic Mass: 161.044993
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.4
- XLogP3: -0.4
Experimental Properties
- Density: 2.42
- Boiling Point: 303.7°C at 760 mmHg
- Flash Point: 137.5°C
- Refractive Index: 2.363
- PSA: 77.07
7H-Tetrazolo[5,1-i]purine Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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